Cas no 2223041-68-5 (2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester)

• Product Name: 2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester
• CAS No: 2223041-68-5
• MF: C₂₂H₂₃BN₂O₂S
• MW: 390.306224107742
• CID: 5143546
• Update Time: 2025-10-16

2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester
• 2-Thiazolamine, N-(diphenylmethylene)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C22H23BN2O2S/c1-21(2)22(3,4)27-23(26-21)18-15-24-20(28-18)25-19(16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-15H,1-4H3
• InChI Key： YRIDUSQLSCYVLB-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=CN=C1/N=C(/C1=CC=CC=C1)\C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester

Comprehensive Overview of 2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester (CAS No. 2223041-68-5)

In the realm of organic synthesis and pharmaceutical research, 2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester (CAS No. 2223041-68-5) has emerged as a pivotal boronic acid derivative. This compound, often abbreviated as thiazole boronic ester, is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery and material science. Its unique molecular structure, featuring a thiazole ring and a pinacol boronate group, enables versatile applications in designing heterocyclic compounds and bioconjugates.

The growing interest in 2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester aligns with the surge in demand for high-efficiency catalysts and precursors for bioactive molecules. Researchers frequently inquire about its synthetic routes, stability under ambient conditions, and compatibility with aqueous media—topics that dominate academic forums and patent literature. Notably, its low toxicity profile and compatibility with green chemistry principles make it a sustainable choice for industrial-scale applications, addressing the global push toward eco-friendly chemical processes.

From a technical perspective, the CAS No. 2223041-68-5 compound exhibits exceptional reactivity selectivity, particularly in constructing C-C bonds for fluorescent probes and small-molecule inhibitors. Its boronate ester moiety ensures mild reaction conditions, reducing energy consumption—a critical factor for labs focusing on cost-effective synthesis. Recent studies highlight its utility in developing PET radiotracers and agrochemical intermediates, further expanding its commercial relevance.

As the scientific community prioritizes structure-activity relationship (SAR) studies, this thiazole-based boronic ester offers a robust scaffold for modulating electronic properties and solubility parameters. Its integration into high-throughput screening platforms underscores its value in identifying lead compounds for oncology and neurology research. Moreover, its crystalline stability and ease of purification streamline manufacturing workflows, answering frequent industry queries about process scalability.

In summary, 2-(N-diphenylmethylene)thiazole-5-boronic acid pinacol ester (CAS No. 2223041-68-5) represents a nexus of innovation in organoboron chemistry. Its alignment with trends like precision medicine and catalysis optimization ensures sustained academic and industrial traction. Future explorations may unlock its potential in smart materials and biomedical imaging, solidifying its status as a multifunctional building block for 21st-century chemistry.